Cas no 1105191-59-0 (methyl 5-(1-benzofuran-2-yl)-1,2-oxazole-3-carboxylate)

• Product Name: methyl 5-(1-benzofuran-2-yl)-1,2-oxazole-3-carboxylate
• CAS No: 1105191-59-0
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• MDL: MFCD11986434
• CID: 4560601
• PubChem ID: 33676753
• Update Time: 2025-05-21

methyl 5-(1-benzofuran-2-yl)-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(1-benzofuran-2-yl)isoxazole-3-carboxylate
• 3-Isoxazolecarboxylic acid, 5-(2-benzofuranyl)-, methyl ester
• methyl 5-(1-benzofuran-2-yl)-1,2-oxazole-3-carboxylate

• MDL： MFCD11986434
• Inchi： 1S/C13H9NO4/c1-16-13(15)9-7-12(18-14-9)11-6-8-4-2-3-5-10(8)17-11/h2-7H,1H3
• InChI Key： WUXRFYWEOGUFDC-UHFFFAOYSA-N
• SMILES： O1C(C2=CC3=CC=CC=C3O2)=CC(C(OC)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on methyl 5-(1-benzofuran-2-yl)-1,2-oxazole-3-carboxylate

Methyl 5-(1-benzofuran-2-yl)-1,2-oxazole-3-carboxylate (CAS No. 1105191-59-0): A Comprehensive Overview

Methyl 5-(1-benzofuran-2-yl)-1,2-oxazole-3-carboxylate, a compound with the CAS registry number 1105191-59-0, is an intriguing organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzofuran moiety with a oxazole ring system. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The benzofuran component of this compound is a bicyclic structure consisting of a benzene ring fused to a furan ring. This arrangement imparts aromatic stability and contributes to the molecule's electronic properties. The oxazole ring, on the other hand, is a five-membered heterocycle containing one oxygen and one nitrogen atom. Oxazole derivatives are known for their ability to participate in various chemical reactions, including nucleophilic and electrophilic attacks, making them valuable in synthetic chemistry.

Recent studies have highlighted the potential of methyl 5-(1-benzofuran-2-yl)-1,2-oxazole-3-carboxylate as a precursor for the synthesis of bioactive compounds. Researchers have explored its role in the development of new drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-proliferative activity against human cancer cell lines.

In terms of synthesis, methyl 5-(1-benzofuran-2-yl)-1,2-oxazole-3-carboxylate can be prepared through a variety of methods, including condensation reactions and cyclization processes. One common approach involves the reaction of an appropriate aldehyde with an amine derivative in the presence of an acid catalyst. This method not only ensures high yields but also allows for fine-tuning of the product's properties by varying the starting materials.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. For example, researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) due to its ability to emit light upon excitation.

From an environmental perspective, understanding the degradation pathways of methyl 5-(1-benzofuran-2-yl)-1,2-oxazole-3-carboxylate is crucial for assessing its ecological impact. Studies have shown that this compound undergoes hydrolysis under specific conditions, leading to the formation of less complex molecules. However, further research is needed to fully understand its environmental fate and toxicity profile.

In conclusion, methyl 5-(1-benzofuran-2-yl)-1,2-oxazole-3-carboxylate (CAS No. 1105191-59) is a multifaceted compound with significant potential in various scientific domains. Its structural features and reactivity make it an invaluable tool for researchers seeking to develop novel materials and therapeutic agents. As ongoing studies continue to uncover its properties and applications, this compound is poised to play an increasingly important role in modern chemistry.